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10-Deacetyl-7,10,13-trimethyl Baccatin III 10-Deacetyl-7,10,13-trimethyl Baccatin III
Brand Name: Vulcanchem
CAS No.: 1584118-06-8
VCID: VC0047458
InChI: InChI=1S/C32H42O10/c1-17-20(37-6)15-32(36)27(41-28(35)19-12-10-9-11-13-19)25-30(5,26(34)24(39-8)23(17)29(32,3)4)21(38-7)14-22-31(25,16-40-22)42-18(2)33/h9-13,20-22,24-25,27,36H,14-16H2,1-8H3/t20-,21-,22+,24+,25-,27-,30+,31-,32+/m0/s1
SMILES: CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1OC)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC)C)OC
Molecular Formula: C32H42O10
Molecular Weight: 586.678

10-Deacetyl-7,10,13-trimethyl Baccatin III

CAS No.: 1584118-06-8

Reference Standards

VCID: VC0047458

Molecular Formula: C32H42O10

Molecular Weight: 586.678

10-Deacetyl-7,10,13-trimethyl Baccatin III - 1584118-06-8

CAS No. 1584118-06-8
Product Name 10-Deacetyl-7,10,13-trimethyl Baccatin III
Molecular Formula C32H42O10
Molecular Weight 586.678
Standard InChI InChI=1S/C32H42O10/c1-17-20(37-6)15-32(36)27(41-28(35)19-12-10-9-11-13-19)25-30(5,26(34)24(39-8)23(17)29(32,3)4)21(38-7)14-22-31(25,16-40-22)42-18(2)33/h9-13,20-22,24-25,27,36H,14-16H2,1-8H3/t20-,21-,22+,24+,25-,27-,30+,31-,32+/m0/s1
Standard InChIKey BTELCIXZLACDFF-JEODMRCNSA-N
SMILES CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1OC)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC)C)OC
Synonyms Trimethoxy 10-DAB III
Last Modified Aug 20 2021
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